4-[4-[6-(3,5-Dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-2,6-dimethylpyrimidine

• IUPAC Name: 4-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-2,6-dimethylpyrimidine
• InChI: InChI=1S/C19H24N8/c1-13-12-19(21-16(4)20-13)26-9-7-25(8-10-26)17-5-6-18(23-22-17)27-15(3)11-14(2)24-27/h5-6,11-12H,7-10H2,1-4H3
• InChI Key: APEMEXXVQQRHND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCN(CC2)C3=NN=C(C=C3)N4C(=CC(=N4)C)C
• Molecular Formula: C19H24N8
• Molecular Weight: 364.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including pyrazole, pyridazine, piperazine, and pyrimidine rings. These types of compounds are often studied for their potential biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through various organic reactions, including alkylation processes.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present. For example, the pyrazole and pyrimidine rings might participate in various organic reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Similar compounds have been found to exhibit inhibitory activity against various protein kinases, which play important roles in cell proliferation, differentiation, migration, metabolism, and apoptosis.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as optimization of its structure for improved potency and selectivity.